Cas no 580-72-3 (Matairesinol)

• Product Name: Matairesinol
• CAS No: 580-72-3
• MF: C₂₀H₂₂O₆
• MW: 358.385086536407
• MDL: MFCD03453216
• CID: 372442
• PubChem ID: 329755924
• Update Time: 2025-10-19

Matairesinol Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,dihydro-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]-, (3R,4R)-
• (-)-Matairesinol
• Matairesinol
• MATAIRESINOL(RG) PrintBack
• Matairesil
• [ "(-)-Matairesinol" ]
• 2(3H)-Furanone, dihydro-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]-
• Artigenin congener
• HY-N3312
• Matai-resinol
• (3R,4R)-3,4-bis[(4-hydroxy-3-methoxy-phenyl)methyl]tetrahydrofuran-2-one
• (3R,4R)-3,4-bis((4-hydroxy-3-methoxyphenyl)methyl)oxolan-2-one
• Matairesinol, analytical standard
• XLW63P8WUA
• CHEBI:6698
• NCGC00169701-01
• MFCD03453216
• DB04200
• 3,4-Bis(4-hydroxy-3-methoxybenzyl)dihydro-2(3H)-furanone #
• ACon1_001075
• (8R,8'R)-(-)-Matairesinol
• FEMA NO. 4762
• 2(3H)-Furanone, dihydro-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]-, (3R-trans)-
• MEGxp0_001689
• Dihydro-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]-(3R-trans)-2(3H)-Furanone
• DTXCID301349397
• (alphaR,betaR)-alpha,beta-Bis(4-hydroxy-3-methoxybenzyl)butyrolactone
• UNII-XLW63P8WUA
• (3R,4R)-Dihydro-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]-2(3H)-furanone; (-)-Matairesinol; (8R,8'R)-(-)-Matairesinol
• BRD-K66216249-001-01-7
• SR-01000946700
• NS00066976
• AKOS040760547
• (2R,3R)-2,3-Bis(4-hydroxy-3-methoxybenzyl)-4-butanolide
• HMS3649D06
• CS-0023873
• 2(3H)-Furanone, dihydro-3,4-divanillyl-
• SCHEMBL120499
• Dihydro-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]-(3R,4R)-2(3H)-Furanone
• SR-01000946700-1
• (3R,4R)-3,4-Bis-(4-hydroxy-3-methoxy-benzyl)-dihydro-furan-2-one
• ARTIGENIN CONGENER; DIBENZYLBUTYROLACTONE LIGNANOLIDE
• 2(3H)-Furanone, dihydro-3,4-bis((4-hydroxy-3-methoxyphenyl)methyl)-, (3R-trans)-
• 3R,4R-Bis((4-hydroxy-3-methoxyphenyl)methyl)dihydro-2(3H)-furanone
• MS-25629
• (3R,4R)-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-2-one
• CHEMBL425148
• DTXSID40920490
• A831721
• 2(3H)-Furanone, dihydro-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]-,(3R,4R)-
• (3R,4R)-3,4-bis(4-hydroxy-3-methoxybenzyl)dihydrofuran-2(3H)-one
• Q4284467
• Matairesinol, >=85% (HPLC)
• BDBM50240921
• 2(3H)-FURANONE, DIHYDRO-3,4-BIS((4-HYDROXY-3-METHOXYPHENYL)METHYL)-, (3R,4R)-
• NCGC00169701-03
• 580-72-3

• MDL： MFCD03453216
• Inchi： 1S/C20H22O6/c1-24-18-9-12(3-5-16(18)21)7-14-11-26-20(23)15(14)8-13-4-6-17(22)19(10-13)25-2/h3-6,9-10,14-15,21-22H,7-8,11H2,1-2H3/t14-,15+/m0/s1
• InChI Key： MATGKVZWFZHCLI-LSDHHAIUSA-N
• SMILES： O1C([C@H](CC2C=CC(=C(C=2)OC)O)[C@@H](CC2C=CC(=C(C=2)OC)O)C1)=O

Computed Properties

• Exact Mass: 358.14200
• Monoisotopic Mass: 358.141638
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2
• XLogP3: 3.3

Experimental Properties

• Color/Form: Powder
• Density: 1.29
• Boiling Point: 593°C at 760 mmHg
• Flash Point: 212.3°C
• Refractive Index: 1.604
• PSA: 85.22000
• LogP: 2.68940
• FEMA: 4762 | (-)-MATAIRESINOL
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Matairesinol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10-21
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Dibenzylbutyrolactone lignans

Additional information on Matairesinol

Comprehensive Overview of Matairesinol (CAS No. 580-72-3): A Potent Lignan with Health Benefits

Matairesinol (CAS No. 580-72-3) is a naturally occurring lignan found in various plant sources, including flaxseeds, sesame seeds, and whole grains. As a phytoestrogen, it has garnered significant attention for its potential health benefits, particularly in hormonal balance, antioxidant activity, and chronic disease prevention. This article delves into the scientific properties, sources, and modern applications of Matairesinol, addressing trending topics such as gut microbiota modulation, anti-inflammatory effects, and its role in functional foods.

The chemical structure of Matairesinol features a dibenzylbutyrolactone skeleton, which is characteristic of lignans. Its CAS No. 580-72-3 serves as a unique identifier in chemical databases, ensuring accurate research and regulatory compliance. Recent studies highlight its conversion by gut bacteria into enterolignans, such as enterodiol and enterolactone, which exhibit estrogenic and anti-estrogenic properties. This biotransformation is a hot topic in nutritional science, as it links dietary intake to systemic health effects.

One of the most searched questions about Matairesinol is its role in cancer prevention. Epidemiological studies suggest that high lignan intake may reduce the risk of hormone-related cancers, such as breast and prostate cancer. The compound's ability to modulate estrogen receptors and inhibit angiogenesis has positioned it as a subject of interest in oncology research. Additionally, its antioxidant capacity is frequently discussed in the context of aging and oxidative stress management.

In the realm of functional foods and dietary supplements, Matairesinol is gaining traction. Consumers are increasingly searching for plant-based bioactive compounds to support cardiovascular health and metabolic function. Flaxseed, a rich source of Matairesinol, is often marketed for its cholesterol-lowering effects and fiber content. The synergy between lignans and other nutrients in whole foods is a key area of exploration for nutraceutical development.

Another trending topic is the impact of Matairesinol on gut health. As a prebiotic-like compound, it fosters the growth of beneficial bacteria, which may improve intestinal barrier function and reduce inflammation. This aligns with the growing consumer interest in microbiome-friendly diets and personalized nutrition. Researchers are also investigating its potential in managing metabolic syndrome, given its effects on lipid metabolism and insulin sensitivity.

From a sustainability perspective, Matairesinol-rich crops like flax are praised for their low environmental footprint. This resonates with the rising demand for eco-friendly superfoods and sustainable agriculture practices. The compound's stability during processing also makes it a viable ingredient for fortified foods and beverages, catering to health-conscious consumers.

In conclusion, Matairesinol (CAS No. 580-72-3) is a multifaceted lignan with promising applications in preventive health and nutrition. Its intersection with hormonal health, chronic disease mitigation, and gut microbiota interactions makes it a compelling subject for both researchers and consumers. As science uncovers more about its mechanisms, Matairesinol is poised to remain a focal point in dietary health innovations.